![molecular formula C7H8BrNO B2966925 2-(5-Bromopyridin-3-YL)ethanol CAS No. 1255713-61-1](/img/structure/B2966925.png)
2-(5-Bromopyridin-3-YL)ethanol
Overview
Description
“2-(5-Bromopyridin-3-YL)ethanol” is an organic compound that belongs to the pyridine family. It has a molecular weight of 202.05 . The compound is also known as 2-(5-bromopyridin-3-yl)ethan-1-ol.
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, the synthesis of a series of novel pyrimidine-based thiourea compounds was achieved through condensation between 4- (5-bromopyridin-3-yl)-6-phenylpyrimidin-2-amine and substituted phenyl isothiocyanates . The reaction was performed in ethanol at room temperature .
Molecular Structure Analysis
The molecular formula of “this compound” is C7H8BrNO . The average mass is 188.022 Da and the monoisotopic mass is 186.963272 Da .
Physical And Chemical Properties Analysis
“this compound” is a solid, semi-solid, or liquid under normal conditions . It should be stored in an inert atmosphere at temperatures between 2-8°C .
Scientific Research Applications
Tautomerism and Bromination Studies
2-(5-Bromopyridin-3-yl)ethanol and its derivatives have been explored in the context of tautomerism and bromination reactions. Research by Kolder and Hertog (2010) on hydroxypyridines highlighted the bromination process of similar compounds, where bromine enters specific positions depending on the substrate's structure. This study provided insights into the tautomeric structures and reactivity of such brominated compounds, essential for understanding their chemical behavior and potential applications in synthesis and material science (Kolder & Hertog, 2010).
Coordination Chemistry and Catalysis
In coordination chemistry, this compound-related compounds have been utilized to study the kinetic coordination template effect in the formation of arylphosphonium salts from aryl halides. Allen, Cropper, and Nowell (1989) demonstrated the regiospecific replacement of bromine in the presence of metal catalysts, providing insights into the mechanisms of such reactions and their potential applications in catalysis and material science (Allen, Cropper, & Nowell, 1989).
Supramolecular Chemistry
The study of supramolecular assemblies involving this compound-related compounds has also been reported. Adonin, Novikov, and Fedin (2020) investigated the crystal structure of a heteroligand complex involving a related bromopyridine compound, revealing the formation of supramolecular polymers through specific noncovalent interactions. This research contributes to the understanding of supramolecular chemistry and the design of new molecular assemblies with potential applications in nanotechnology and material science (Adonin, Novikov, & Fedin, 2020).
Pyridylcarbene Formation and Organic Synthesis
Research on the thermal decomposition of bromopyridine derivatives, including compounds similar to this compound, has provided insights into pyridylcarbene formation. Abarca, Ballesteros, and Blanco (2006) explored the decomposition of bromo-triazolopyridine under pressure, leading to the formation of various pyridylcarbene derivatives. This study contributes to the understanding of organic reaction mechanisms and the development of new synthetic pathways in organic chemistry (Abarca, Ballesteros, & Blanco, 2006).
Safety and Hazards
The compound is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using personal protective equipment .
Mechanism of Action
Target of Action
It is known that this compound belongs to the pyridine family, which is often involved in various chemical reactions, including the Suzuki–Miyaura cross-coupling .
Mode of Action
Compounds of the pyridine family, like this one, are known to participate in suzuki–miyaura cross-coupling reactions . In these reactions, chemically differentiated fragments conjoin in electronically divergent processes with a metal catalyst .
Biochemical Pathways
It’s worth noting that pyridine compounds are often involved in various chemical reactions, including the suzuki–miyaura cross-coupling , which could potentially affect various biochemical pathways.
Properties
IUPAC Name |
2-(5-bromopyridin-3-yl)ethanol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BrNO/c8-7-3-6(1-2-10)4-9-5-7/h3-5,10H,1-2H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLYGJFFEWOCNJU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC=C1Br)CCO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BrNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.05 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1255713-61-1 | |
Record name | 2-(5-bromopyridin-3-yl)ethan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.